3-tert-butyl-1-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}urea

• IUPAC Name: 1-tert-butyl-3-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]urea
• InChI: InChI=1S/C15H21N5O/c1-15(2,3)19-14(21)17-8-9-20-11-13(10-18-20)12-4-6-16-7-5-12/h4-7,10-11H,8-9H2,1-3H3,(H2,17,19,21)
• InChI Key: RRTFLRDDZQFHER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCCN1C=C(C=N1)C2=CC=NC=C2
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

The compound “3-tert-butyl-1-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}urea” is a complex organic molecule. It is likely to be a derivative of pyrazole and pyridine, both of which are heterocyclic aromatic compounds.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of pyrazole and pyridine derivatives. Characterization techniques such as 1H NMR, 13C NMR, MS, and FT-IR are typically used to confirm the structure of the synthesized compound.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple aromatic rings and functional groups. Intramolecular hydrogen bonds may be present within the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex and would depend on the specific conditions and reagents used. The compound may participate in various types of organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as molecular weight, hydrogen bond donor and acceptor count, rotatable bond count, and topological polar surface area would be relevant.

Future Directions

Future research could focus on further elucidating the synthesis, structure, and properties of this compound. Potential applications in fields such as medicinal chemistry could also be explored.